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Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic
characteristics of 3-Isothiazol-5-ylphenol, a molecule of interest in medicinal chemistry and
materials science. In the absence of published experimental data for this specific compound,
this document leverages established principles of spectroscopy and data from structurally
analogous compounds to forecast its Nuclear Magnetic Resonance (NMR), Infrared (IR), and
Mass Spectrometry (MS) profiles. This guide is intended for researchers, scientists, and drug
development professionals, offering a robust predictive framework for the characterization of 3-
Isothiazol-5-ylphenol and similarly structured molecules.

Introduction

3-Isothiazol-5-ylphenol is a heterocyclic compound featuring a phenol ring linked to an
isothiazole moiety. The unique combination of these two pharmacophores suggests potential
applications in various fields, including drug discovery, where both phenol and isothiazole
derivatives are known for their diverse biological activities. Spectroscopic analysis is
fundamental to the structural elucidation and purity assessment of novel chemical entities. This
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guide provides a detailed, predictive analysis of the key spectroscopic data points for 3-
Isothiazol-5-ylphenol, offering a valuable resource for its future synthesis and
characterization.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 3-Isothiazol-5-ylphenol.
These predictions are based on the analysis of structurally similar compounds and established
spectroscopic principles.

Predicted *H NMR Data

Predicted Chemical ] o Predicted Coupling
Proton _ Predicted Multiplicity

Shift (8, ppm) Constant (J, Hz)
H-2' 7.30-7.40 t ~8.0
H-4' 6.90 - 7.00 ddd ~8.0,2.5,1.0
H-6' 7.15-7.25 t ~2.0
H-4 8.00 - 8.10 S
OH 9.50 - 10.50 brs

Predicted **C NMR Data
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Carbon Predicted Chemical Shift (3, ppm)
C-3 ~158
C-4 ~120
C-5 ~170
C-1 ~133
Cc-2' ~130
C-3 ~158
c-4 ~116
C-5' ~122
C-6' ~118

Predicted IR Spectroscopy Data

Predicted Wavenumber

Vibrational Mode Intensity
(cm™)
O-H stretch (phenolic) 3200 - 3600 Broad, Strong
C-H stretch (aromatic) 3000 - 3100 Medium
C=N stretch (isothiazole) 1620 - 1650 Medium
C=C stretch (aromatic) 1450 - 1600 Medium to Strong
C-O stretch (phenolic) 1200 - 1260 Strong
C-S stretch (isothiazole) 680 - 720 Weak to Medium

Predicted Mass Spectrometry Data

Technique Predicted m/z Interpretation
ESI-MS (+) 178.0321 [M+H]*
ESI-MS (-) 176.0165 [M-H]~
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Experimental Protocols

The following are detailed, step-by-step methodologies for the acquisition of the spectroscopic

data. These protocols are based on standard practices for the analysis of organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-10 mg of 3-Isothiazol-5-ylphenol in approximately 0.7 mL
of deuterated dimethyl sulfoxide (DMSO-ds). The use of DMSO-ds is recommended to
ensure the observation of the exchangeable phenolic proton.

Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.
1H NMR Acquisition:

o Acquire a standard one-dimensional proton spectrum.

o Set the spectral width to cover a range of 0-12 ppm.

o Employ a 30-degree pulse angle and a relaxation delay of 2 seconds.
o Accumulate at least 16 scans to achieve a good signal-to-noise ratio.
13C NMR Acquisition:

o Acquire a proton-decoupled carbon spectrum.

o Set the spectral width to cover a range of 0-180 ppm.

o Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

o Accumulate a sufficient number of scans (typically >1024) for adequate signal intensity.

Data Processing: Process the raw data using appropriate NMR software. Apply Fourier
transformation, phase correction, and baseline correction. Reference the spectra to the
residual solvent peak of DMSO-ds (6 2.50 for *H and & 39.52 for 13C).

Infrared (IR) Spectroscopy
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o Sample Preparation: Prepare the sample as a KBr (potassium bromide) pellet. Mix
approximately 1 mg of 3-Isothiazol-5-ylphenol with 100 mg of dry KBr powder. Grind the
mixture thoroughly and press it into a thin, transparent pellet using a hydraulic press.

 Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer.

o Data Acquisition:

o

Record a background spectrum of the empty sample compartment.

[¢]

Place the KBr pellet in the sample holder.

[¢]

Acquire the sample spectrum over a range of 4000-400 cm~1.

[e]

Co-add at least 16 scans to improve the signal-to-noise ratio.

o Data Processing: The software will automatically ratio the sample spectrum to the
background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

o Sample Preparation: Prepare a dilute solution of 3-Isothiazol-5-ylphenol (approximately 10
pg/mL) in a suitable solvent such as methanol or acetonitrile.

 Instrumentation: Employ a high-resolution mass spectrometer (e.g., a time-of-flight (TOF) or
Orbitrap instrument) equipped with an electrospray ionization (ESI) source.

o Data Acquisition:
o Infuse the sample solution into the ESI source at a flow rate of 5-10 pL/min.
o Acquire spectra in both positive and negative ion modes.
o Set the mass range to scan from m/z 50 to 500.

o Data Processing: Use the instrument's software to analyze the acquired spectra and
determine the accurate mass of the molecular ions.
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In-Depth Spectroscopic Interpretation

A thorough analysis of the predicted spectra provides valuable insights into the molecular
structure of 3-Isothiazol-5-ylphenol.

NMR Spectral Analysis

The predicted *H and 3C NMR spectra are crucial for confirming the connectivity of the atoms
in the molecule.

Caption: Molecular structure of 3-Isothiazol-5-ylphenol with atom numbering.

e 1H NMR: The aromatic protons on the phenol ring are expected to appear as a complex
splitting pattern between 6.90 and 7.40 ppm. The proton on the isothiazole ring (H-4) is
predicted to be a singlet around 8.00-8.10 ppm, deshielded due to the electron-withdrawing
nature of the adjacent nitrogen and sulfur atoms. The phenolic hydroxyl proton is expected to
be a broad singlet at a downfield shift of 9.50-10.50 ppm, the exact position being dependent
on concentration and temperature.

e 13C NMR: The carbon atoms of the isothiazole ring (C-3, C-4, and C-5) are predicted to
resonate at approximately 158, 120, and 170 ppm, respectively. The carbons of the phenol
ring will appear in the aromatic region (116-158 ppm), with the carbon bearing the hydroxyl
group (C-3') being the most deshielded among them.

IR Spectral Analysis

The IR spectrum provides information about the functional groups present in the molecule.

e Abroad and strong absorption band in the region of 3200-3600 cm~1 is a characteristic
feature of the O-H stretching vibration of the phenolic hydroxyl group, indicative of hydrogen
bonding.

o Aromatic C-H stretching vibrations are expected to appear in the 3000-3100 cm~1 region.

e The C=N stretching vibration of the isothiazole ring is predicted to be in the 1620-1650 cm~1
range.
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e Multiple bands in the 1450-1600 cm~* region will correspond to the C=C stretching vibrations
of both the aromatic and heterocyclic rings.

e Asstrong band around 1200-1260 cm~* will be due to the C-O stretching of the phenol group.

Mass Spectrometry Analysis

High-resolution mass spectrometry is essential for determining the elemental composition of
the molecule.

e Molecular lon: The exact mass of the protonated molecule [M+H]* is predicted to be
178.0321, corresponding to the molecular formula CosHsNOS*. The deprotonated molecule
[M-H]~ would have an exact mass of 176.0165.

o Fragmentation Pattern: The fragmentation of 3-Isothiazol-5-ylphenol upon ionization would
likely involve the cleavage of the bond between the two rings and fragmentation of the
isothiazole ring.

[CoH7NOS]*+
— _CGHSO -

Click to download full resolution via product page

Caption: A plausible mass fragmentation pathway for 3-Isothiazol-5-ylphenol.

Conclusion

This technical guide presents a detailed predictive analysis of the NMR, IR, and Mass Spec
data for 3-Isothiazol-5-ylphenol. By leveraging data from analogous structures and
fundamental spectroscopic principles, this document provides a solid foundation for the future
experimental characterization of this promising molecule. The provided protocols and
interpretations are intended to guide researchers in their efforts to synthesize and analyze 3-
Isothiazol-5-ylphenol, thereby facilitating its exploration in various scientific disciplines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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